Cas no 1344004-83-6 (2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 1344004-83-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6022490
• PubChem ID: 63976117
• Update Time: 2025-05-21

2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-acetic acid, α,1-diethyl-
• 2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid
• EN300-1853802
• CS-0295784
• AKOS013292112
• 1344004-83-6

• Inchi： 1S/C9H14N2O2/c1-3-7(9(12)13)8-5-6-10-11(8)4-2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： QCMYHXPMWFQFOT-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(CC)C(O)=O)=CC=N1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 319.8±17.0 °C(Predicted)
• pka: 4.05±0.14(Predicted)

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid

Comprehensive Overview of 2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1344004-83-6)

2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1344004-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and butanoic acid moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "butanoic acid applications", and "CAS 1344004-83-6 uses", reflecting its relevance in modern scientific applications.

The molecular structure of 2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid combines a 1-ethyl-1H-pyrazole ring with a butanoic acid side chain, offering both lipophilic and hydrophilic properties. This duality enhances its utility in drug design, particularly in modulating bioavailability and target binding. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches for "pyrazole-based drug candidates" and "eco-friendly chemical synthesis" underscore these emerging interests.

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In conclusion, 2-(1-ethyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1344004-83-6) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its alignment with contemporary research trends, such as AI-assisted molecular design and sustainable chemistry, ensures its continued relevance. By addressing common search queries and integrating cutting-edge topics, this overview aims to provide a comprehensive and engaging resource for scientists and industry stakeholders alike.